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Introduction

Icaflolin-methyl is a recently developed herbicide that presents a significant opportunity for
advancing research in plant cell biology.[1][2][3][4] As a potent and plant-specific inhibitor of
tubulin polymerization, it serves as a valuable chemical tool to dissect the intricate processes
governed by microtubule dynamics, including cell division, growth, and morphogenesis.[1][2][5]
[6] This document provides detailed application notes and experimental protocols for the use of
Icaflolin-methyl in studying plant microtubule dynamics.

Icaflolin-methyl is readily hydrolyzed in planta to its active form, icafolin.[1][3] Both molecules
have demonstrated high efficacy in disrupting microtubule-dependent processes in a variety of
weed species.[1][3] The primary mechanism of action is the inhibition of tubulin polymerization,
likely through binding to B-tubulin subunits.[1][3][6] This specific mode of action allows for
targeted disruption of the microtubule cytoskeleton, enabling researchers to investigate the
consequences of impaired microtubule function in a controlled manner.

Quantitative Data Summary

The following table summarizes the known quantitative data for Icaflolin-methyl and its active
metabolite, icafolin. This data is essential for designing experiments and interpreting results.
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Parameter

Compound

Value

Plant System Reference

In Vitro Tubulin

Icaflolin-methyl

Effective at 10

Tobacco BY-2

Polymerization 71[8][9][10
y (ICM) UM tubulin LNl
Inhibition
Oryzalin Effective at 10 Tobacco BY-2
. [718][°1[10]
(Reference) UM tubulin

Icaflolin-methyl
(IC™)

No inhibition at
10 uM

Porcine brain

tubulin

[71(8][9][10]

No inhibition at

Porcine brain

Icaflolin (ICA 71181[9][10
(ICA) 10 M wbulin [71[811°1[10]
Phenotypic ) ] )
Icaflolin-methyl 1 nM, 10 nM, Arabidopsis
Effects on ] [7]
) (ICM) 100 nM thaliana
Seedlings
) 1 nM, 10 nM, Arabidopsis
Icaflolin (ICA) ) [7]
100 nM thaliana
Icaflolin-methyl Tobacco BY-2
Cellular Effects 100 nM [7]

(ICM)

cells

Propyzamide

(Reference)

1000 nM

Tobacco BY-2

cells

[7]

Note: The IC50 value for Icaflolin-methyl's inhibition of plant tubulin polymerization has not

been explicitly reported in the reviewed literature. Researchers should determine this value

experimentally for their specific plant system.

Signaling Pathway and Mechanism of Action

Icaflolin-methyl acts by disrupting the dynamic instability of microtubules, which are essential

components of the eukaryotic cytoskeleton. The following diagram illustrates the proposed

mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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